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Compound of Interest

Compound Name: Terephthalic dihydrazide

Cat. No.: B089779 Get Quote

Introduction

Terephthalic dihydrazide (TDH) is a versatile organic compound with significant applications

in medicinal chemistry, polymer science, and materials research.[1][2] This guide provides an

in-depth overview of its chemical properties, synthesis, experimental protocols, and key

applications, with a focus on its emerging role in drug development.

Core Compound Identification and Properties
Terephthalic dihydrazide is an aromatic amide derived from terephthalic acid.[1] Its

fundamental properties are summarized in the tables below.

Table 1: Compound Identification

Identifier Value

IUPAC Name benzene-1,4-dicarbohydrazide[1]

CAS Number 136-64-1[1][2][3][4]

Molecular Formula C8H10N4O2[1][2][3][4]

Molecular Weight 194.19 g/mol [1][3][4]

Canonical SMILES C1=CC(=CC=C1C(=O)NN)C(=O)NN[1]

InChI Key ALHNLFMSAXZKRC-UHFFFAOYSA-N[1]
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Table 2: Physicochemical Properties

Property Value

Appearance White to light yellow powder/crystal[2]

Melting Point >300°C

Solubility
Soluble in polar solvents like water and

alcohols; less soluble in non-polar solvents.[2]

pKa 11.84 ± 0.10 (Predicted)

Density 1.344 ± 0.06 g/cm³ (Predicted)

Synthesis and Experimental Protocols
Terephthalic dihydrazide serves as a crucial building block in organic synthesis.[1] It can be

synthesized from various precursors, including polyethylene terephthalate (PET) waste, making

it a compound of interest in green chemistry.[1][5][6][7]

General Synthesis of Terephthalic Dihydrazide from PET
A common method for synthesizing terephthalic dihydrazide involves the aminolysis of

polyethylene terephthalate (PET) using hydrazine hydrate.[1][5][6][7] This process represents a

valuable chemical recycling method for PET waste.

Experimental Protocol: Synthesis of Terephthalic Dihydrazide Analogues

A general procedure for synthesizing terephthalic dihydrazide analogues involves the

reaction of terephthalic dihydrazide with various substituted aromatic aldehydes.[8]

Reaction Setup: In a 150 mL conical flask, add terephthalic dihydrazide (1.0 equivalent)

and the desired substituted aromatic aldehyde (2.0 equivalents) in ethanol as the solvent.[8]

Catalysis: Add 2-3 drops of ethanoic acid to catalyze the reaction.[8]

Reflux: Reflux the reaction mixture at 110°C for 4 hours.[8]
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Extraction and Purification: After the reaction is complete, extract the product with ethyl

acetate. Dry the combined organic layer over anhydrous MgSO4 and concentrate it under

reduced pressure. The crude product is then purified by flash column chromatography to

yield the desired terephthalic dihydrazide derivatives.[9]

Characterization: The structures of the synthesized compounds are confirmed using

spectroscopic techniques such as 1H NMR, 13C NMR, HRMS (ESI+), and FT-IR.[5][8]
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Synthesis workflow for Terephthalic Dihydrazide analogues.
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Applications in Drug Development
Terephthalic dihydrazide and its derivatives have garnered significant interest in drug

discovery due to their diverse biological activities.

Dual Inhibition of Glycation and Urease
Recent studies have highlighted the potential of terephthalic dihydrazide analogues as dual

inhibitors of glycation and urease.[8][9][10] The overexpression of urease is linked to peptic

ulcers and gastritis, while glycation is a key factor in various disease complications.[8][9][10]

The bifunctional nature of terephthalic dihydrazide makes it an ideal scaffold for targeting

both pathways.[8][9]

Table 3: Urease Inhibition by Terephthalic Dihydrazide Analogues[8]

Compound IC50 (μM) ± SEM

13 63.12 ± 0.28

14 65.71 ± 0.40

15 74.42 ± 0.57

16 81.74 ± 0.60

20 49.2 ± 0.49

23 51.45 ± 0.39

Thiourea (Standard) 21.25 ± 0.15

SEM = Standard Error of the Mean

Experimental Protocol: In Vitro Urease Inhibition Assay

The urease inhibitory activity of terephthalic dihydrazide analogues can be determined using

a method based on the quantification of ammonia produced upon urea hydrolysis.[8][9]

Assay Preparation: The assay is performed in a 96-well plate.
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Reaction Mixture: Each well contains a final volume of 200 µL.

Incubation: The absorbance is measured before and after a 50-minute incubation period

using a microplate reader.[8][9]

Standard: Thiourea is used as the standard inhibitor for comparison.[8]

Biological Targets Therapeutic Outcomes

Terephthalic Dihydrazide
Analogues

Urease ActivityInhibits

Glycation Process

Inhibits

Inhibition of
Peptic Ulcers

Prevention of
Glycation-related

Complications

Click to download full resolution via product page

Dual inhibitory action of Terephthalic Dihydrazide analogues.

Antimicrobial Activity
Terephthalic dihydrazide and its derivatives have demonstrated promising antimicrobial

properties.[5] Studies suggest that these compounds may inhibit fungal growth by interfering

with essential cellular processes.[1] One proposed mechanism involves the inhibition of

cytochrome P450 enzymes, such as 14α-demethylase, which are crucial for sterol biosynthesis

in fungi like Aspergillus niger.[1][7]

Other Applications
Beyond its biomedical potential, terephthalic dihydrazide is utilized in polymer chemistry as a

nucleating agent to enhance the crystallization of polymers like isotactic polypropylene (iPP).[1]

It is also a precursor for the synthesis of polyhydrazides and poly(amide-hydrazide)s, which are

high-performance polymers with excellent thermal stability.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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